![molecular formula C7H8N4 B1369207 3H-Imidazo[4,5-b]pyridine-2-methanamine CAS No. 828242-03-1](/img/structure/B1369207.png)
3H-Imidazo[4,5-b]pyridine-2-methanamine
Overview
Description
Synthesis Analysis
The synthesis of imidazo[4,5-b]pyridine derivatives often involves condensation–dehydration reactions of pyridine-2,3-diamine or pyridine-3,4-diamine with carboxylic acids (or their equivalents) and condensation with aldehydes under oxidative conditions . Alkylation reactions of imidazo[4,5-b]pyridine are also important pathways in the synthesis of some new imidazo[4,5-b]pyridine derivatives .Molecular Structure Analysis
The imidazopyridines comprise an imidazole ring fused with a pyridine moiety . The group contains compounds with different biological activity. In general, they are GABA A receptor agonists .Chemical Reactions Analysis
Imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine derivatives were synthesized from 4-phenylpicolinothioamide, which was obtained from starting carbonitrile via methyl carbimidate in the reaction with DBU and ammonium polysulfide .Scientific Research Applications
Antimicrobial Features
Imidazo[4,5-b]pyridine derivatives have been studied for their antimicrobial features . The derivatives were synthesized by reacting 5-bromopyridine-2,3-diamine with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo .
GABA A Receptor Modulators
Imidazo[4,5-b]pyridine and its derivatives are known to play a crucial role as GABA A receptor positive allosteric modulators . This resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance .
Proton Pump Inhibitors
Imidazo[4,5-b]pyridine derivatives have also been found to act as proton pump inhibitors . This class of drugs is used to reduce the production of stomach acid .
Aromatase Inhibitors
Another significant application of Imidazo[4,5-b]pyridine derivatives is their use as aromatase inhibitors . Aromatase inhibitors are drugs that inhibit the synthesis of estrogen and are used in the treatment of breast cancer .
NSAIDs
Imidazo[4,5-b]pyridine derivatives have been developed as Nonsteroidal anti-inflammatory drugs (NSAIDs) . NSAIDs are a drug class that groups together drugs that provide analgesic (pain-killing) and antipyretic (fever-reducing) effects, and, in higher doses, anti-inflammatory effects .
Anticancer Activity
Imidazo[4,5-b]pyridine derivatives have been synthesized and evaluated for their anticancer activity on selected human cancer cell lines such as prostate (DU-145), lung (A549), cervical (HeLa) and breast (MCF-7) .
Mechanism of Action
Target of Action
The compound 3H-Imidazo[4,5-b]pyridine-2-methanamine is known to interact with various biological targets. The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance . They are known to play a crucial role in numerous disease conditions .
Mode of Action
The 3H-Imidazo[4,5-b]pyridine-2-methanamine interacts with its targets, leading to various changes. For instance, the discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential .
Biochemical Pathways
3H-Imidazo[4,5-b]pyridine-2-methanamine has the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Pharmacokinetics
The compound is known to be solid at room temperature , which could potentially impact its bioavailability.
Result of Action
The molecular and cellular effects of 3H-Imidazo[4,5-b]pyridine-2-methanamine’s action are diverse, given its ability to interact with various targets and influence numerous cellular pathways . For instance, it has been found to effectively inhibit microtubule assembly formation in DU-145 .
Action Environment
The action, efficacy, and stability of 3H-Imidazo[4,5-b]pyridine-2-methanamine can be influenced by various environmental factors. For instance, the reaction of the compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds .
properties
IUPAC Name |
1H-imidazo[4,5-b]pyridin-2-ylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c8-4-6-10-5-2-1-3-9-7(5)11-6/h1-3H,4,8H2,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTNDJAFNBCVOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N=C(N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30589934 | |
Record name | 1-(1H-Imidazo[4,5-b]pyridin-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30589934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3H-Imidazo[4,5-b]pyridine-2-methanamine | |
CAS RN |
828242-03-1 | |
Record name | 3H-Imidazo[4,5-b]pyridine-2-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=828242-03-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1H-Imidazo[4,5-b]pyridin-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30589934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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